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Compound of Interest

Compound Name: 1-Phenyl-1-decanol

Cat. No.: B12290155 Get Quote

Essential Safety and Handling Guide for 1-
Phenyl-1-decanol
Disclaimer: As of October 2025, a comprehensive Safety Data Sheet (SDS) for 1-Phenyl-1-
decanol (CAS No. 21078-95-5) is not readily available in public databases. The following

guidance is based on the safety profiles of structurally similar compounds, such as 10-Phenyl-

1-decanol, and general principles of laboratory safety for handling long-chain alcohols.

Researchers, scientists, and drug development professionals are strongly advised to obtain a

substance-specific SDS from their supplier and to conduct a thorough risk assessment before

handling this chemical.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling 1-Phenyl-1-decanol, a cautious approach is essential due to the lack of

specific hazard data. The following personal protective equipment (PPE) is recommended to

minimize exposure and ensure personal safety in a laboratory setting.

Eye and Face Protection:

Wear chemical safety goggles or glasses with side shields that conform to European

Standard EN 166 or OSHA's 29 CFR 1910.133 regulations.[1]
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If there is a splash hazard, a face shield should be worn in addition to goggles.

Skin Protection:

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, should be worn.[1] It is

crucial to inspect gloves for any signs of degradation or perforation before use.[1] Always

follow the glove manufacturer's instructions regarding breakthrough time and permeation.[1]

Body Protection: A lab coat or long-sleeved clothing should be worn to prevent skin contact.

[1]

Respiratory Protection:

Under normal laboratory conditions with adequate ventilation, respiratory protection is not

typically required.[1]

For larger-scale operations, in cases of insufficient ventilation, or if dusts or aerosols are

generated, a NIOSH/MSHA or European Standard EN 136 approved respirator should be

used.[1]

First Aid Measures
In the event of exposure to 1-Phenyl-1-decanol, immediate first aid is critical.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to also rinse under the eyelids.[1] Seek medical attention.[1]

Skin Contact: Remove any contaminated clothing and wash the affected skin area

immediately with plenty of water for at least 15 minutes.[1] If symptoms such as irritation

occur, seek medical attention.[1]

Inhalation: Move the individual to fresh air.[1] If breathing becomes difficult or symptoms

arise, seek immediate medical attention.[1]

Ingestion: Rinse the mouth with water and then drink plenty of water.[1] Do not induce

vomiting. If symptoms develop, seek medical attention.[1]
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Operational and Disposal Plans
Handling and Storage:

Ensure adequate ventilation in the work area.[1]

Avoid the formation of dust or aerosols.[1]

Avoid contact with skin, eyes, and clothing.[1]

Do not ingest or inhale the substance.[1]

Keep the container tightly closed in a dry and well-ventilated place.[1]

Spill Management:

Ensure adequate ventilation.

Wear appropriate personal protective equipment as outlined above.

For solid spills, sweep up the material and place it into a suitable container for disposal,

avoiding dust formation.[1]

Refer to protective measures listed in the safety and disposal sections.[1]

Disposal:

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[1]

Disposal should be carried out in accordance with local, regional, and national hazardous

waste regulations to ensure complete and accurate classification.[1]

Do not release into the environment.[1]

Quantitative Data
Due to the absence of a specific SDS for 1-Phenyl-1-decanol, the following table provides

data for the related compound 10-Phenyl-1-decanol and general properties of 1-Phenyl-1-
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decanol where available.

Property 10-Phenyl-1-decanol 1-Phenyl-1-decanol

CAS Number 62607-69-6 21078-95-5[2]

Molecular Formula C₁₆H₂₆O C₁₆H₂₆O[2]

Molecular Weight 234.38 g/mol 234.38 g/mol [2]

Physical State Solid[1] Data not available

Appearance White[1] Data not available

Melting Point/Range 35 - 37 °C / 95 - 98.6 °F[1] Data not available

Boiling Point/Range
145 - 147 °C / 293 - 296.6

°F[1]
Data not available

Flash Point
>230 °F (for (S)-(-)-1-Phenyl-1-

decanol)[3]

Data not available for the

racemate, but expected to be

similar to the isomer.

Water Solubility Low[1] Insoluble (predicted)

Experimental Protocols
Standard Handling Protocol for 1-Phenyl-1-decanol in a Research Setting:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment, considering the quantities to be used, potential for aerosol generation,

and emergency procedures.

PPE Adherence: Don the appropriate personal protective equipment: safety goggles with

side shields, nitrile rubber gloves, and a lab coat.

Ventilation: All handling of 1-Phenyl-1-decanol should be performed in a well-ventilated

area. For procedures with a higher risk of exposure, use a chemical fume hood.

Weighing and Transfer: If the substance is a solid, handle it carefully to avoid creating dust.

Use a spatula for transfers. If it is a liquid, use appropriate pipettes or other liquid handling
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devices.

Reaction Setup: Ensure all glassware is properly secured and the reaction setup is stable.

Post-Handling: After handling, decontaminate the work surface and any equipment used.

Wash hands thoroughly with soap and water.

Waste Disposal: Dispose of all waste containing 1-Phenyl-1-decanol in a designated,

properly labeled hazardous waste container according to institutional and regulatory

guidelines.

Visual Workflow for Chemical Spill Response
Caption: Logical workflow for responding to a chemical spill of 1-Phenyl-1-decanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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